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Compound of Interest

Compound Name: Itpp sodium salt

Cat. No.: B123736

For Immediate Reference: In the event of a spill, refer to the Chemical Spill Response
workflow.

Myo-Inositol Trispyrophosphate (ITPP) sodium salt is a synthetic allosteric effector of
hemoglobin, valued in research for its ability to increase oxygen release from red blood cells.
While it is not classified as a hazardous substance, prudent laboratory practices are essential
to ensure the safety of all personnel.[1] This guide provides essential safety and logistical
information for handling ITPP sodium salt in a laboratory setting.

Essential Safety Information

Although ITPP sodium salt is not classified as hazardous, its toxicological properties have not
been exhaustively investigated.[2] Therefore, it is crucial to handle it with care, employing
standard laboratory precautions to minimize exposure.
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Hazard Classification &
Precautionary Statements

Personal Protective
Equipment (PPE)
Requirements

First Aid Measures

Hazard Class: Not classified as

hazardous|1]

Eye/Face Protection: Safety
glasses or goggles are
required.[2][3]

Eye Contact: Immediately flush
eyes with plenty of water for at
least 15 minutes, holding
eyelids open. Consult a

physician.[1][2]

Precautionary Statements:

Skin Protection: Chemical-
resistant gloves (e.g., nitrile)

and a lab coat must be worn.

[2](3]

Skin Contact: Wash off
immediately with soap and
plenty of water. Remove

contaminated clothing.[1][2]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[2]

Respiratory Protection: In case
of insufficient ventilation or
dust formation, wear a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[2]

Inhalation: Move the person
into fresh air. If not breathing,
give artificial respiration.

Consult a physician.[2][4]

P262: Do not get in eyes, on

skin, or on clothing.[2]

Ingestion: Rinse mouth with
water. Do NOT induce
vomiting. Never give anything
by mouth to an unconscious

person. Call a physician.[1][4]

Operational and Disposal Plans
Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the chemical name, date of receipt, and

any hazard warnings.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] ITPP

sodium salt is hygroscopic.[2]
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Handling and Use

o Designated Area: Handle ITPP sodium salt in a designated area, such as a chemical fume
hood, to minimize the potential for exposure and contamination.

o Personal Protective Equipment: Always wear the appropriate PPE as outlined in the table
above.

e Avoid Dust Formation: Handle the powder carefully to avoid creating dust.[5] Use techniques
such as gentle scooping rather than pouring, and clean up any spills promptly.

e Weighing: If weighing the powder, do so in an enclosure or a balance with a draft shield.

e Solution Preparation: When preparing solutions, add the solid to the liquid to minimize dust

generation.

e Hygiene: Wash hands thoroughly with soap and water after handling.[6] Do not eat, drink, or
smoke in the laboratory.[6]

Disposal Plan

» Waste Collection: Collect waste ITPP sodium salt and any contaminated materials (e.qg.,
gloves, weighing paper) in a clearly labeled, sealed container.

» Disposal Regulations: Dispose of the chemical waste in accordance with all local, state, and
federal regulations. Do not pour down the drain.[7] Consult your institution's Environmental
Health and Safety (EHS) department for specific guidance.

Experimental Protocols

Detailed experimental protocols will vary depending on the specific application. It is imperative
to develop a standard operating procedure (SOP) for your specific use of ITPP sodium salt
that incorporates the safety and handling information provided in this guide.

Visual Workflow: Chemical Spill Response
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Immediate Actions

Alert others in the area

:

Evacuate the immediate area if necessary

:

Assess the spill size and nature

Containment & Cleanup

Don appropriate PPE:
- Gloves
- Goggles
- Lab coat

- Respirator (if dusty)

:

Cover the spill with an absorbent material

:

Carefully sweep or scoop the material into a labeled waste container

:

Clean the spill area with a damp cloth

Disposal & Reporting

Dispose of waste according to institutional procedures

Decontaminate any tools used

Report the spill to the laboratory supervisor or EHS

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of ITPP sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling ITPP
Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123736#personal-protective-equipment-for-handling-
itpp-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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